Cas no 22874-92-6 (Acetic acid, 2-ethoxy-,2-propen-1-yl ester)

• Product Name: Acetic acid, 2-ethoxy-,2-propen-1-yl ester
• CAS No: 22874-92-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 268744
• PubChem ID: 89877
• Update Time: 2025-04-19

Acetic acid, 2-ethoxy-,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-ethoxy-,2-propen-1-yl ester
• prop-2-enyl 2-ethoxyacetate
• Allyl ethoxyacetate
• prop-2-en-1-yl ethoxyacetate
• NS00027282
• 22874-92-6
• Acetic acid, 2-ethoxy-, 2-propen-1-yl ester
• SCHEMBL8670951
• EINECS 245-280-7
• DTXSID30177416
• 2-Propen-1-yl 2-ethoxyacetate
• AFT7ZK9XKY

• Inchi： 1S/C7H12O3/c1-3-5-10-7(8)6-9-4-2/h3H,1,4-6H2,2H3
• InChI Key： YOAXXWDLGHHXHL-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC=C)CC

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1

Experimental Properties

• Density: 0.967
• Boiling Point: 184.4°Cat760mmHg
• Flash Point: 59.5°C
• Refractive Index: 1.42
• PSA: 35.53